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Compound of Interest

4-(2-phenylethoxy)piperidine
Compound Name:

hydrochloride
CAS No.: 1221725-39-8
Cat. No.: B6144217

Get Quote

\\

Technical Monograph: 4-(2-
Phenylethoxy)piperidine Hydrochloride
Chemical Identity & Structural Analysis[1][2]

4-(2-phenylethoxy)piperidine hydrochloride is a piperidine derivative characterized by an
ether linkage at the C4 position connecting to a phenethyl group. This structural motif serves as
a critical pharmacophore in the design of G-protein coupled receptor (GPCR) ligands,
particularly for opioid, muscarinic, and sigma receptors.

Core Identifiers
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Property Specification
Chemical Name 4-(2-phenylethoxy)piperidine hydrochloride
CAS Number (Free Base) 883547-14-6
Molecular Formula C13H1oNO - HCI
Molecular Weight 241.76 g/mol (Salt); 205.30 g/mol (Free Base)
SMILES (Free Base) C1CNCCcC10cce2=cec=Ccc=C2
SMILES (HCI Salt) C1CNCcCcC10Ccce2=Cc=Ccc=C2.Cl
_ InChl=1S/C13H19NO/c15-13-7-10-14(11-8-
InChl String
13)9-6-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2
Not indexed in public databases; Generated
InChlKey

from InChl string

Structural Visualization

The following diagram illustrates the connectivity of the molecule, highlighting the ether linkage
between the piperidine ring and the phenethyl moiety.
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Figure 1: Structural connectivity of 4-(2-phenylethoxy)piperidine hydrochloride, showing the
phenethyl-ether-piperidine linkage.
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Synthesis & Manufacturing Protocol

The synthesis of 4-(2-phenylethoxy)piperidine hydrochloride typically involves a Williamson
ether synthesis followed by deprotection and salt formation. This route is preferred for its
scalability and the availability of starting materials.

Retrosynthetic Analysis

The target molecule can be disconnected at the ether oxygen, suggesting a coupling between
a 4-hydroxypiperidine derivative and a phenethyl halide. To prevent N-alkylation, the piperidine
nitrogen must be protected (e.g., with a Boc group).

Detailed Synthetic Workflow

Step 1: N-Protection

o Reagents: 4-Hydroxypiperidine, Di-tert-butyl dicarbonate (Bocz0), Triethylamine (EtsN),
Dichloromethane (DCM).

e Procedure: React 4-hydroxypiperidine with Boc20 in DCM at 0°C to room temperature.
e Yield: >95% (Quantitative).
Step 2: Ether Formation (Williamson Synthesis)

o Reagents: N-Boc-4-hydroxypiperidine, (2-Bromoethyl)benzene, Sodium Hydride (NaH, 60%
dispersion), DMF.

e Procedure:

[¢]

Suspend NaH in dry DMF at 0°C under inert atmosphere (N2).

[e]

Add N-Boc-4-hydroxypiperidine dropwise; stir for 30 min to form the alkoxide.

o

Add (2-Bromoethyl)benzene dropwise.[1]

Heat to 60-80°C for 4-6 hours.

[¢]

[¢]

Quench with water, extract with EtOAc, and purify via column chromatography.
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o Key Insight: The use of NaH ensures complete deprotonation of the secondary alcohol,
facilitating the SN2 attack on the primary alkyl halide.

Step 3: Deprotection & Salt Formation
» Reagents: 4M HCI in Dioxane or TFA/DCM followed by HCI treatment.
e Procedure:

o Dissolve the N-Boc intermediate in 4M HCl/Dioxane.

o Stir at room temperature for 1-2 hours (monitor by TLC for disappearance of starting

material).
o Concentrate in vacuo to remove solvent and excess HCI.
o Triturate the residue with diethyl ether to precipitate the hydrochloride salt.

o Filter and dry under vacuum.
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Figure 2: Step-by-step synthetic pathway from 4-hydroxypiperidine to the final hydrochloride
salt.

Applications in Drug Discovery[4][5][6]

This compound serves as a versatile scaffold in medicinal chemistry, particularly for targeting
receptors in the central nervous system (CNS).
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Pharmacophore Analysis

The 4-(2-phenylethoxy)piperidine motif combines a basic amine (protonated at physiological

pH) with a lipophilic aromatic tail. This structure mimics the binding modes of several

endogenous neurotransmitters and known drugs.

Opioid Receptors: The structure is homologous to the fentanyl pharmacophore, where the 4-
anilino group is replaced by a 4-phenethoxy group, potentially altering potency and metabolic
stability.

Sigma Receptors: The combination of a basic nitrogen and a distant aromatic ring (5-7 A
separation) is a classic pharmacophore for Sigma-1 receptor ligands, investigated for
neuroprotective and antipsychotic properties.

Muscarinic Receptors: Derivatives of this scaffold have shown affinity for M1/M4 receptors,
relevant in treating cognitive deficits in Alzheimer's disease.

Handling & Safety

Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

Storage: Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen).

References

PubChem Compound Summary. (2025). 4-(2-Phenylethyl)piperidine hydrochloride (Related
Structure Analysis). National Center for Biotechnology Information. Link

CymitQuimica. (2025).[2] Product Catalog: 4-(2-Phenylethoxy)piperidine (CAS 883547-14-6).
[2]Link

Sigma-Aldrich. (2025). Building Blocks for Medicinal Chemistry.Link

PrepChem. (2024). Synthesis of 4-substituted piperidines via Williamson Ether
Synthesis.Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F22914816
https://cymitquimica.com/products/3D-IKB54714/883547-14-6/4-2-phenylethoxypiperidine/
https://cymitquimica.com/products/3D-IKB54714/883547-14-6/4-2-phenylethoxypiperidine/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.cymitquimica.com%2Fproducts%2F3D-IKB54714-4-2-phenylethoxy-piperidine%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fprepchem.com%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6144217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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